Cas no 426229-84-7 (3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde)

• Product Name: 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde
• CAS No: 426229-84-7
• MF: C₁₀H₆Cl₂O₂
• MW: 229.05944108963
• MDL: MFCD02604916
• CID: 868620
• PubChem ID: 329775500
• Update Time: 2025-10-12

3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde
• 3,5-dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde(SALTDATA: FREE)
• 3,5-dichloro-4-prop-2-ynoxybenzaldehyde
• CS-0117275
• BS-37721
• BIM-0049982.P001
• 3,5-Dichloro-4-(2-propynyloxy)benzaldehyde
• 426229-84-7
• 3,5-Dichloro-4-(2-propyn-1-yloxy)benzaldehyde
• DA-18506
• Cambridge id 6444351
• MFCD02604916
• AKOS000295025
• STK198725
• CHEMBRDG-BB 4022593
• DTXSID40366733
• 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde, AldrichCPR
• BSA22984
• CBMicro_049923

• MDL： MFCD02604916
• Inchi： 1S/C10H6Cl2O2/c1-2-3-14-10-8(11)4-7(6-13)5-9(10)12/h1,4-6H,3H2
• InChI Key： GBYFSVNODFASGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=1OCC#C)Cl

Computed Properties

• Exact Mass: 227.97400
• Monoisotopic Mass: 227.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.81790

3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde

Research Brief on 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde (CAS: 426229-84-7): Recent Advances and Applications

3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde (CAS: 426229-84-7) is a synthetic organic compound with significant potential in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde as a key building block for the synthesis of indole-based derivatives with potent antifungal activity. The study demonstrated that modifications at the propynyloxy moiety significantly enhanced the compound's bioactivity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells. These findings underscore the compound's potential in addressing drug-resistant fungal infections.

Another notable application of 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde was reported in a 2024 ACS Chemical Biology article, where it served as a precursor for the development of targeted covalent inhibitors. The study utilized click chemistry to functionalize the aldehyde group, enabling the creation of inhibitors that selectively bind to cysteine residues in oncogenic proteins. This approach showed promising results in preclinical models of breast cancer, highlighting the compound's utility in precision medicine.

From a synthetic chemistry perspective, recent advancements in catalytic methodologies have improved the efficiency of producing 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde. A 2023 Organic Letters publication detailed a palladium-catalyzed coupling reaction that achieved a 92% yield under mild conditions, addressing previous challenges related to scalability and cost. This development is particularly relevant for industrial-scale production of derivatives for pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of compounds derived from 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde. Current research efforts, as highlighted in a 2024 review in Bioorganic & Medicinal Chemistry, are focused on structural modifications to improve metabolic stability and bioavailability while retaining biological activity. These studies are critical for translating laboratory findings into clinically viable therapeutics.

In conclusion, 3,5-Dichloro-4-(prop-2-yn-1-yloxy)benzaldehyde (CAS: 426229-84-7) continues to emerge as a valuable scaffold in medicinal chemistry, with recent research expanding its applications in antimicrobial and anticancer drug development. The compound's versatility, combined with advances in synthetic methodologies, positions it as a promising candidate for future therapeutic innovations. Ongoing studies are expected to further elucidate its mechanism of action and optimize its drug-like properties for clinical translation.